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Compound of Interest

Compound Name: Anti-inflammatory agent 76

Cat. No.: B12377236

Disclaimer: The information for "Anti-inflammatory agent 76," also referred to as "Compd 8b,"
is primarily available through commercial suppliers. Despite extensive searches for the original
peer-reviewed scientific literature detailing the synthesis, full characterization, and mechanistic
studies of this specific compound, the source publication could not be identified. Therefore, this
guide is a compilation of the available data from supplier specifications and general scientific
knowledge of the relevant biological assays and signaling pathways. The experimental
protocols provided are standardized procedures and may not reflect the exact methods used
for the initial characterization of this agent.

Introduction

Anti-inflammatory agent 76 (Compd 8b) is a small molecule identified as a potent inhibitor of
key pro-inflammatory mediators. It has been shown to suppress the production of nitric oxide
(NO), interleukin-1f (IL-1B), and interleukin-6 (IL-6) in lipopolysaccharide (LPS)-stimulated
murine macrophage RAW264.7 cells.[1][2][3] This profile suggests its potential as a lead
compound for the development of novel therapeutics for inflammatory diseases.

Chemical Structure and Physicochemical Properties

The definitive chemical structure of Anti-inflammatory agent 76 has not been publicly
disclosed in peer-reviewed literature. However, based on supplier information, its key
physicochemical properties are summarized below.

Table 1: Physicochemical Properties of Anti-inflammatory Agent 76
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Property Value Source
Molecular Formula C26H17FO [1]
Molecular Weight 376.41 g/mol Calculated
Appearance Solid [1]
Storage Powder: -20°C for 3 years; In 1]

solvent: -80°C for 1 year

Pharmacological Properties

Anti-inflammatory agent 76 exhibits inhibitory activity against the production of several key

mediators in the inflammatory response.

Table 2: Pharmacological Profile of Anti-inflammatory Agent 76

Target/Assay Cell Line Stimulant ICso | Activity Source
Nitric Oxide (NO)
_ RAW?264.7 LPS 1.54 uyM [1]
Production
Interleukin-13
(IL-1B) RAW?264.7 LPS Inhibitory Activity  [1][2][3]
Production
Interleukin-6 (IL- o o
RAW?264.7 LPS Inhibitory Activity  [1][2][3]

6) Production

Putative Mechanism of Action and Signaling

Pathways

The inhibition of NO, IL-1[3, and IL-6 production in LPS-stimulated macrophages suggests that
Anti-inflammatory agent 76 likely targets key inflammatory signaling pathways.
Lipopolysaccharide, a component of the outer membrane of Gram-negative bacteria, is a

potent activator of the innate immune system, primarily through Toll-like receptor 4 (TLR4).

Activation of TLR4 initiates a cascade of intracellular signaling events, leading to the activation
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of transcription factors such as NF-kB (nuclear factor kappa-light-chain-enhancer of activated B
cells) and AP-1 (activator protein-1). These transcription factors are crucial for the expression
of pro-inflammatory genes, including inducible nitric oxide synthase (iNOS), which produces
NO, and the cytokines IL-13 and IL-6.

Given its inhibitory profile, Anti-inflammatory agent 76 may act at one or more points within
these pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12377236?utm_src=pdf-body-img
https://www.benchchem.com/product/b12377236?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. Anti-inflammatory agent 76_TargetMol [targetmol.com]

2. medchemexpress.com [medchemexpress.com]

3. medchemexpress.com [medchemexpress.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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